Cas no 1368105-21-8 (4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine)
4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
- 2551AJ
- SB33064
- 4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
-
- MDL: MFCD28398061
- Inchi: 1S/C9H15N3/c1-6-4-7-8(11-5-10-7)9(2,3)12-6/h5-6,12H,4H2,1-3H3,(H,10,11)
- InChI Key: TWAVMXPZCJYMLG-UHFFFAOYSA-N
- SMILES: N1C(C)CC2=C(C1(C)C)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- XLogP3: 0.6
- Topological Polar Surface Area: 40.7
4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-1g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 1g |
15943.2CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-5g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 5g |
58345.32CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-500mg |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 500mg |
8463.46CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1292965-500mg |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 95% | 500mg |
$1145 | 2023-05-18 | |
| eNovation Chemicals LLC | Y1292965-1g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 95% | 1g |
$2160 | 2023-05-18 | |
| eNovation Chemicals LLC | Y1292965-5g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 95% | 5g |
$7910 | 2023-05-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-1g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 1g |
¥16438.61 | 2025-01-22 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-5g |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 5g |
¥60158.31 | 2025-01-22 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0147-500mg |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
1368105-21-8 | 97% | 500mg |
¥8726.45 | 2025-01-22 |
4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
Introduction to 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine (CAS No. 1368105-21-8)
4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine (CAS No. 1368105-21-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities. The presence of multiple substituents, including three methyl groups and a tetrahydropyridine ring system, contributes to its distinct chemical behavior and potential applications in drug discovery.
The structure of 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine features a fused imidazole and pyridine ring system, which is a common motif in many bioactive molecules. This structural framework allows for diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists. The compound's tetrahydropyridine moiety enhances its lipophilicity, which is often a critical factor in drug absorption and distribution.
Recent research has highlighted the potential of imidazopyridines as scaffolds for developing novel therapeutic agents. Specifically, studies have demonstrated that this class of compounds can modulate various biological pathways by interacting with enzymes and receptors. For instance, derivatives of imidazopyridine have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier efficiently. The molecular flexibility of 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine makes it an attractive candidate for further exploration in this context.
In addition to its pharmacological potential, 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine has been investigated for its role in chemical synthesis. Its complex structure provides a rich platform for functionalization through various organic reactions. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules with tailored biological activities. The reactivity of the imidazopyridine core allows for modifications that can fine-tune the compound's properties for specific applications.
The synthesis of 4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the heterocyclic core followed by selective functionalization to introduce the methyl groups and tetrahydropyridine ring. Advances in catalytic methods have enabled more efficient and scalable production processes for this type of compound.
From a computational chemistry perspective, 4 , 4 , 6 -Trimethyl - 4 , 5 , 6 , 7 -tetrahydro - 1 H - imidazo [ 4 , 5 - c ] pyridine CAS No .1368105 -21 -8 has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.
The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its solubility profile , metabolic stability , and potential routes of excretion . These factors are critical for determining how well the drug will perform in vivo . For example , high solubility and stability can enhance bioavailability , while rapid metabolism might necessitate higher dosages or alternative administration routes.
One notable application of derivatives related to imidazopyridines is in the treatment of inflammatory diseases . Research has shown that certain modifications can lead to compounds that inhibit inflammatory pathways without causing significant immunosuppression . This aligns with current trends in medicine toward more targeted therapies that minimize systemic side effects.
The development of biocidal agents represents another area where compounds like CAS No .1368105 -21 -8 play a significant role . By targeting specific bacterial or viral enzymes , these agents can disrupt essential metabolic processes leading to their destruction . The structural versatility of imidazopyridines allows chemists to design molecules that are highly effective against resistant strains while maintaining low toxicity towards host cells.
In conclusion, CAS No .1368105 -21 -8 stands out as an intriguing molecule with diverse applications across pharmaceutical chemistry . Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas . As research continues into understanding its full potential, further discoveries are expected to emerge from both experimental synthesis efforts and computational modeling studies . The continued exploration of this class will undoubtedly contribute significantly toward advancing medical science.
1368105-21-8 (4,4,6-Trimethyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine) Related Products
- 65092-16-2(3',5',6',7'-tetrahydrospirocycloheptane-1,4'-imidazo4,5-cpyridine)
- 2006805-87-2(4-cyclobutyl-4-propyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
- 1909313-05-8(3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)
- 1935137-65-7(4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
- 737694-25-6(4-ethyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
- 1934555-81-3(3,3-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)
- 1934483-85-8(3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)
- 1781535-11-2(4-butyl-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
- 1934905-11-9(4-methyl-4-(2-methylcyclopropyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
- 2004544-05-0(4,5-dimethyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine)